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Compound of Interest

Compound Name: Glyco-snap-2

CAS No.: 188849-82-3

Cat. No.: B1139818

Get Quote

Executive Summary & Mechanistic Rationale
Glyco-SNAP-2 (

-(2-Deoxy-

-D-glucopyranosyl)-

-nitroso-

-acetyl-D,L-penicillamine) is a second-generation

-nitrosothiol nitric oxide (NO) donor.[1] Unlike its parent compound SNAP, Glyco-SNAP-2
incorporates a carbohydrate moiety that confers distinct physicochemical properties, most
notably enhanced aqueous solubility and a significantly extended half-life (

hours at pH 7.4, compared to

hours for SNAP).[1]
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For researchers targeting Soluble Guanylyl Cyclase (sGC), Glyco-SNAP-2 offers a critical

advantage: sustained, zero-order-like release kinetics.[1] While rapid donors like Sodium

Nitroprusside (SNP) cause transient "bursts" of NO that can lead to receptor desensitization or

cytotoxicity, Glyco-SNAP-2 mimics the tonic, physiological release of endothelium-derived

relaxing factor (EDRF).[1]

Mechanism of Action
Upon solvation, Glyco-SNAP-2 undergoes homolytic cleavage of the S-N bond, releasing free

radical NO.[1] This NO diffuses across the cell membrane and binds to the ferrous (

) heme prosthetic group of the

-subunit of sGC.[1] This binding breaks the His-105 bond to the heme iron, inducing a
conformational shift that increases the catalytic rate of GTP to cGMP conversion by several
hundred-fold.

Pathway Visualization
The following diagram illustrates the signal transduction pathway activated by Glyco-SNAP-2.

[1]
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Figure 1: Signal transduction pathway from Glyco-SNAP-2 donor hydrolysis to physiological

response.[1]

Experimental Pre-requisites & Handling
Chemical Specifications

Compound: Glyco-SNAP-2[1][2][3]

CAS Number: 188849-82-3[1][2]

Molecular Weight: 381.4 g/mol [1][2]

Solubility: Water-soluble (up to 50 mM).[1]

Stability: Solid state is stable at -20°C. Solution state is light-sensitive.[1]

Critical Handling Controls (Self-Validating System)
To ensure the observed effects are due to NO and not the parent scaffold or contaminants, you

must include the following controls:

Negative Control (Vehicle): Media/Buffer only.[1]

Decomposed Control: An aliquot of Glyco-SNAP-2 stock allowed to sit at room temperature

in ambient light for 48 hours (depleted of NO). This validates that the

carbohydrate/penicillamine backbone is not responsible for the effect.

PDE Inhibition: Because cGMP is rapidly degraded by phosphodiesterases (PDEs), the

addition of IBMX (3-isobutyl-1-methylxanthine) is mandatory for accumulation assays.[1]

Protocol: Cellular cGMP Accumulation Assay
This protocol is optimized for adherent cells (e.g., A7r5 smooth muscle cells, HUVECs) to

quantify sGC activation via cGMP production.[1]

Reagents
Assay Buffer: HBSS or Tyrode’s Salt Solution (pH 7.4).[1]
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IBMX Stock: 100 mM in DMSO.[1]

Glyco-SNAP-2 Stock: 100 mM in sterile ddH₂O (Prepare immediately before use).[1]

cGMP ELISA Kit: (e.g., Cayman Chemical or Enzo Life Sciences).[1]

Lysis Buffer: 0.1M HCl (standard for cGMP stability).[1]

Step-by-Step Methodology
Phase 1: Cell Preparation

Seeding: Plate cells in 6-well plates (

cells/well) and culture until 80-90% confluence.

Serum Starvation (Optional but Recommended): Replace media with serum-free media 12–

24 hours prior to the experiment to reduce basal cGMP variability caused by growth factors.

[1]

Phase 2: Induction Workflow
Equilibration: Aspirate media and wash cells

with warm Assay Buffer.

PDE Blockade: Add 900 µL of Assay Buffer containing 0.5 mM IBMX.

Why? IBMX prevents the degradation of the cGMP signal you are trying to measure.

Incubation: 15 minutes at 37°C.

Activation: Add 100 µL of Glyco-SNAP-2 (diluted to

target concentration) to the wells.

Dose Range: Recommended titration: 1 µM, 10 µM, 100 µM.[1]

Light Precaution: Perform this step in dim light. Wrap plates in foil immediately.

Incubation: Incubate at 37°C.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://en.wikipedia.org/wiki/S-Nitroso-N-acetylpenicillamine
https://www.benchchem.com/product/b1139818/docs?utm_src=pdf-body#advanced-protocol-soluble-guanylyl-cyclase-sgc-activation-using-glyco-snap-2-1
https://en.wikipedia.org/wiki/S-Nitroso-N-acetylpenicillamine
https://en.wikipedia.org/wiki/S-Nitroso-N-acetylpenicillamine
https://en.wikipedia.org/wiki/S-Nitroso-N-acetylpenicillamine
https://en.wikipedia.org/wiki/S-Nitroso-N-acetylpenicillamine
https://www.benchchem.com/product/b1139818/docs?utm_src=pdf-body#advanced-protocol-soluble-guanylyl-cyclase-sgc-activation-using-glyco-snap-2-1
https://en.wikipedia.org/wiki/S-Nitroso-N-acetylpenicillamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139818?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Time Course: Due to the slow release of Glyco-SNAP-2, a standard 10-minute incubation

(used for SNP) is insufficient.[1] Recommended duration: 1 to 4 hours for maximal

accumulation, though early signals can be detected at 30 mins.[1]

Phase 3: Termination & Lysis[1]
Stop Reaction: Aspirate the supernatant rapidly.

Lysis: Immediately add 300 µL of 0.1M HCl to the cells.

Note: Acid lysis stops enzymatic activity and stabilizes cGMP.[1] Do not use detergents

(RIPA) unless the ELISA kit specifically permits it, as they interfere with antibody binding.

[1]

Harvest: Scrape cells and collect the lysate. Centrifuge at

for 10 minutes to remove debris.

Quantification: Use the supernatant for cGMP ELISA and protein quantification

(Bradford/BCA) to normalize results (pmol cGMP / mg protein).

Experimental Workflow Diagram
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Figure 2: Step-by-step workflow for measuring sGC activation in adherent cells.

Data Interpretation & Expected Results
When analyzing the data, normalize cGMP concentrations to total protein content.
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Treatment Condition Expected cGMP (pmol/mg) Interpretation

Control (Vehicle) < 5.0 Basal sGC activity.[1]

Glyco-SNAP-2 (10 µM) 15.0 - 50.0
Moderate activation; mimics

physiological NO.[1]

Glyco-SNAP-2 (100 µM) > 100.0
Maximal activation (saturation

of Heme site).[1]

Decomposed Control < 5.0
Confirms signal is NO-

dependent.

ODQ + Glyco-SNAP-2 < 5.0

ODQ is a specific sGC

inhibitor.[1] This confirms the

pathway is sGC-dependent.[1]

Troubleshooting Guide
Low Signal:

Cause: PDE activity was not fully blocked.

Solution: Increase IBMX to 1.0 mM or ensure IBMX is fresh.[1]

Cause: Glyco-SNAP-2 degradation.[1]

Solution: Reconstitute solid stock immediately before use.[1][3] Do not store aqueous

stock.[1]

High Background:

Cause: Contamination with endotoxins (LPS) inducing iNOS.[1]

Solution: Use L-NAME (NOS inhibitor) in the buffer to block endogenous NO production.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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